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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of RHEOBYK associative
thickeners with other commercially available alternatives. The information is curated to assist
researchers, scientists, and drug development professionals in selecting the most suitable
rheology modifier for their specific formulations. This document summarizes key performance
indicators, presents available comparative data, and outlines the experimental protocols used
to generate this data.

Introduction to Associative Thickeners

Associative thickeners are water-soluble polymers that build viscosity in aqueous systems
through the formation of a transient, three-dimensional network. This network is created by the
association of hydrophobic groups on the thickener molecules with themselves and with other
hydrophobic components in the formulation, such as latex particles, pigments, and surfactants.
The two main classes of associative thickeners widely used in the coatings industry are
Hydrophobically Modified Ethoxylated Urethanes (HEUR) and Hydrophobically Modified Alkali
Swellable Emulsions (HASE). RHEOBYK, a product line from BYK, offers a range of
associative thickeners, primarily based on HEUR chemistry.

Mechanism of Action: A Visualized Explanation

The thickening mechanism of associative thickeners can be visualized as a network of
interconnected micelles and polymer chains. The following diagram illustrates this process.
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Figure 1. Thickening Mechanism of Associative Thickeners
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Caption: Associative thickeners form a 3D network with formulation components.

Performance Metrics and Experimental Protocols

The performance of associative thickeners is evaluated based on several key parameters that
influence the final properties of the coating. The following sections detail these metrics and the
standard experimental protocols used for their measurement.

Viscosity

Viscosity is a measure of a fluid's resistance to flow and is a critical parameter for coatings. It is
typically measured at different shear rates to predict the behavior of the coating during storage,

application, and leveling.

Experimental Protocol: Viscosity Measurement
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Viscosity is measured using a Brookfield viscometer, a common instrument in the coatings
industry. The specific protocol often follows ASTM D2196.

Figure 2. Experimental Workflow for Viscosity Measurement
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Caption: Standard workflow for measuring the viscosity of a coating sample.

Sag Resistance

Sag resistance is the ability of a wet coating to resist downward flow when applied to a vertical
surface. Poor sag resistance can lead to drips and an uneven film thickness.

Experimental Protocol: Sag Resistance

Sag resistance is typically evaluated using a multi-notch applicator according to ASTM D4400.
The coating is applied to a chart at various thicknesses, which is then placed vertically to
observe the point at which the coating sags.

Leveling

Leveling refers to the ability of a wet coating to flow out and form a smooth, uniform film, free
from brush marks or other application-related surface defects.

Experimental Protocol: Leveling

Leveling is assessed using a draw-down method as described in ASTM D4062. The
appearance of the dried film is compared to a set of standards to assign a leveling rating.

Spatter Resistance

Spatter resistance is the ability of a coating to resist the formation of small droplets that are
thrown from a roller during application.

Experimental Protocol: Spatter Resistance
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The tendency of a paint to spatter is determined using a roller application test as outlined in
ASTM D4707. The amount of spatter on a collection paper is visually assessed.

RHEOBYK Performance Overview

The RHEOBYK series of associative thickeners from BYK are primarily HEUR-based and are
available in both liquid and solid (flake) forms. The newer RHEOBYK-76xx series, supplied as
solid flakes, offers advantages such as being biocide-free, VOC-free, and non-dusting.[1]

« RHEOBYK-7650: Designed for the low-shear range, providing excellent anti-settling
properties.

« RHEOBYK-7670: Targets the mid-shear range, offering a balance of sag resistance and
leveling.

e RHEOBYK-7690: A high-shear thickener that contributes to good film build and spatter
resistance.

Qualitative comparisons from the manufacturer suggest that the RHEOBYK-76xx series
exhibits good sag resistance and improved anti-spattering effects compared to "market
standards".[1] However, publicly available, quantitative, head-to-head comparative data with
named competitive products is limited.

Competitive Landscape and Performance Data

The market for associative thickeners includes several major players with well-established
product lines. The following tables provide a summary of typical performance characteristics for
different classes of associative thickeners. This data is compiled from various industry
publications and technical data sheets and is intended to provide a general performance
comparison.

Table 1. General Performance Comparison of Associative Thickener Chemistries
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Performance Metric HEUR (e.g., RHEOBYK) HASE

Thickening Efficiency Good to Excellent Excellent

Flow and Leveling Excellent Good to Very Good

Sag Resistance Good to Very Good Good

Spatter Resistance Very Good to Excellent Good

Water Sensitivity Low Moderate to High

pH Sensitivity Low High (requires alkaline pH)

Table 2: Typical Performance of Commercial Associative Thickeners (lllustrative)

Sa
Product Series Low-Shear High-Shear g. Leveling
. . . . . Resistance )
(Chemistry) Viscosity Viscosity (ICl) ) Rating
Rating
RHEOBYK-76xx ] ] Good to
Varies by grade Varies by grade Excellent
(HEUR) Excellent
Acrysol™ RM ) ) Good to
Varies by grade Varies by grade Excellent
(HEUR) Excellent
Rheolate™ ) ) Good to
Varies by grade Varies by grade Excellent
(HEUR) Excellent
Rheotech™ ) Good to Very
High Moderate Good
(HASE) Good

Note: The performance of a thickener is highly dependent on the specific formulation, including
the type and amount of binder, pigments, and surfactants. The data in Table 2 is illustrative and
intended for general comparison purposes.

Logical Relationships in Thickener Selection

The selection of an appropriate associative thickener involves balancing multiple performance
requirements. The following diagram illustrates the logical relationships between thickener
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chemistry, rheological profile, and final coating properties.
Figure 3. Logic Diagram for Associative Thickener Selection
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Caption: The relationship between thickener chemistry and final coating properties.

Conclusion

RHEOBYK associative thickeners, particularly the newer solid flake HEUR grades, offer a
range of rheological profiles to meet various formulation needs. They are positioned to provide
excellent flow and leveling, good sag resistance, and improved spatter resistance. While direct
guantitative comparisons with specific competitors are not widely published, understanding the
general performance characteristics of HEUR and HASE thickeners allows for an informed
selection process. For critical applications, it is recommended to conduct in-house testing to
determine the optimal thickener for a specific formulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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